Cas no 76982-31-5 (5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole)

5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole is a heterocyclic compound featuring a pyrazole core substituted with amino, cyano, methyl, and 4-nitrophenyl functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and dyes. The presence of both electron-donating (amino) and electron-withdrawing (cyano, nitro) groups enhances its versatility in nucleophilic and electrophilic reactions. Its well-defined crystalline form ensures consistent purity and stability, facilitating precise applications in research and industrial processes. The compound’s structural motifs are also of interest in medicinal chemistry for potential bioactivity, particularly in kinase inhibition and antimicrobial studies.

5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole structure

76982-31-5 structure

Product Name:5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole

CAS No:76982-31-5

MF:C₁₁H₉N₅O₂

MW:243.221461057663

MDL:MFCD10699682

CID:536944

PubChem ID:12666201

Update Time:2025-05-28

5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Amino-3-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile
- 1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(4-nitrophenyl)-
- 5-amino-3-methyl-1-(4-nitrophenyl)pyrazole-4-carbonitrile
- 5-AMINO-4-CYANO-3-METHYL-1-(4-NITROPHENYL)PYRAZOLE
- 76982-31-5
- MFCD10699682
- AKOS015854707
- BS-23324
- BDA98231
- A865378
- CS-0211141
- DTXSID80506191
- 5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole
- MDL： MFCD10699682
- Inchi： 1S/C11H9N5O2/c1-7-10(6-12)11(13)15(14-7)8-2-4-9(5-3-8)16(17)18/h2-5H,13H2,1H3
- InChI Key： NDJSYGYGKQJEOC-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=CC=1)N1C(=C(C#N)C(C)=N1)N)=O

Computed Properties

Exact Mass: 243.07600
Monoisotopic Mass: 243.07562455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 113Å²

Experimental Properties

PSA: 113.45000
LogP: 2.64718

5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A596270-100mg	5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole	76982-31-5		100mg	$ 64.00	2023-04-19
TRC	A596270-250mg	5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole	76982-31-5		250mg	$ 69.00	2023-04-19
TRC	A596270-500mg	5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole	76982-31-5		500mg	$ 92.00	2023-04-19
TRC	A596270-1g	5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole	76982-31-5		1g	$ 133.00	2023-04-19
Fluorochem	211813-1g	5-Amino-3-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile	76982-31-5	95%	1g	￡76.00	2022-02-28
Fluorochem	211813-5g	5-Amino-3-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile	76982-31-5	95%	5g	￡225.00	2022-02-28
Chemenu	CM188160-25g	5-Amino-3-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile	76982-31-5	95%	25g	$534	2021-08-05
abcr	AB273061-1 g	5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole; 98%	76982-31-5		1g	€144.00	2023-04-26
abcr	AB273061-5 g	5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole; 98%	76982-31-5		5g	€348.00	2023-04-26
Chemenu	CM188160-5g	5-Amino-3-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile	76982-31-5	95%	5g	$809	2023-02-01

5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole Production Method

5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:76982-31-5)5-Amino-4-cyano-3-methyl-1-(4-nitrophenyl)pyrazole

Order Number:A865378

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:53

Price ($):656.0

Email:sales@amadischem.com

Product Official Link

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